ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE

• CAS RN: 155613-95-9
• Molecular Formula: C56H38AlClN8S4
• Molecular Weight: 1013.648
• InChI: InChI=1S/C56H38N8S4.Al.ClH/c1-5-13-33(14-6-1)65-37-21-25-41-45(29-37)53-57-49(41)62-54-47-31-39(67-35-17-9-3-10-18-35)23-27-43(47)51(59-54)64-56-48-32-40(68-36-19-11-4-12-20-36)24-28-44(48)52(60-56)63-55-46-30-38(66-34-15-7-2-8-16-34)22-26-42(46)50(58-55)61-53;;/h1-32,57,60-64H;;1H/q-2;+3;/p-1
• InChI Key: HXDUSTHBIZMJHF-UHFFFAOYSA-M
• SMILES: C1=CC=C(C=C1)SC2=CC3=C4NC(=C3C=C2)NC5=C6C=C(C=CC6=C7N5[Al+]N8C(=C9C=CC(=CC9=C8NC1=C2C=CC(=CC2=C(N1)N7)SC1=CC=CC=C1)SC1=CC=CC=C1)N4)SC1=CC=CC=C1.[Cl-]

Description

Aluminum 2,9,16,23-tetrakis(phenylthio)-29H,31H-phthalocyanine chloride (AlPcS4Cl) is a photosensitizer that has shown potential in various scientific research applications. This compound belongs to the phthalocyanine family, which is known for its photodynamic therapy (PDT) properties.

Mechanism of Action

The mechanism of action of ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE in PDT involves the generation of ROS upon activation by light. These ROS can cause oxidative damage to cellular components, leading to cell death. ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE has been shown to localize in the mitochondria of cancer cells, which may enhance its efficacy in PDT.
Biochemical and Physiological Effects:
ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE has been shown to induce apoptosis (programmed cell death) in cancer cells upon activation by light. It has also been shown to inhibit tumor growth in animal models. However, the use of ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE in PDT can also cause side effects, such as skin photosensitivity and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE in PDT is its high absorption in the near-infrared region, which allows for deeper tissue penetration. However, the use of ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE in PDT requires careful dosing and light exposure to avoid side effects. Additionally, the synthesis of ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE is relatively complex and requires specialized equipment.

Future Directions

For the use of ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE in PDT include the development of targeted delivery systems to enhance its specificity for cancer cells. Additionally, the combination of ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE with other therapies, such as chemotherapy and immunotherapy, may enhance its efficacy in cancer treatment. Further studies are also needed to investigate the potential of ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE in other applications, such as antimicrobial therapy and photodynamic inactivation of viruses.
Conclusion:
In conclusion, ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE is a promising photosensitizer that has shown potential in various scientific research applications, particularly in PDT for cancer treatment. Its mechanism of action involves the generation of ROS upon activation by light, which can selectively destroy cancer cells. While ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE has advantages and limitations for lab experiments, future directions for its use include the development of targeted delivery systems and combination therapies.

Synthesis Methods

The synthesis of ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE involves the reaction between phthalonitrile and phenylthiol in the presence of aluminum chloride. The product is then purified by column chromatography and characterized by various spectroscopic methods. The yield of the synthesis process is around 50%.

Scientific Research Applications

ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE has been extensively studied for its potential in PDT, a non-invasive treatment for cancer. PDT involves the administration of a photosensitizer, which is then activated by light of a specific wavelength to generate reactive oxygen species (ROS) that can selectively destroy cancer cells. ALUMINUM 2,9,16,23-TETRAKIS(PHENYLTHIO)-29 H ,31 H-PHTHALOCYANINE CHLORIDE has shown promising results in preclinical studies for the treatment of various types of cancer, including breast, lung, and skin cancer.